Cas no 118184-64-8 (2-CyclopropylbenzenemethanamineHydrochloride)

• Product Name: 2-CyclopropylbenzenemethanamineHydrochloride
• CAS No: 118184-64-8
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 63344
• PubChem ID: 13953867
• Update Time: 2025-11-02

2-CyclopropylbenzenemethanamineHydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylbenzenemethanamine hydrochloride
• (2-cyclopropylphenyl)methanamine,hydrochloride
• 1-(2-Cyclopropylphenyl)methanamine
• Benzenemethanamine, 2-cyclopropyl-
• Benzenemethanamine,2-cyclopropyl-, hydrochloride (9CI)
• (2-cyclopropylphenyl)MethanaMine hydrochloride
• Z3033510967
• FT-0721316
• 118184-64-8
• EN300-1588745
• 1-(2-Cyclopropylphenyl)methanamine hydrochloride (1:1)
• SCHEMBL18336575
• 2-CYCLOPROPYLBENZENEMETHANAMINEHYDROCHLORIDE
• (2-cyclopropylphenyl)methanamine;hydrochloride
• 2-CyclopropylbenzenemethanamineHydrochloride

• Inchi： 1S/C10H13N.ClH/c11-7-9-3-1-2-4-10(9)8-5-6-8;/h1-4,8H,5-7,11H2;1H
• InChI Key： MYMBWRDFQYWEED-UHFFFAOYSA-N
• SMILES： Cl.NCC1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 183.08162
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 149-150 ºC
• PSA: 26.02

Additional information on 2-CyclopropylbenzenemethanamineHydrochloride

2-Cyclopropylbenzenemethanamine Hydrochloride (CAS 118184-64-8): A Comprehensive Overview

2-Cyclopropylbenzenemethanamine Hydrochloride (CAS 118184-64-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropylbenzene structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C10H14ClN, and it typically appears as a white to off-white crystalline powder. The presence of the hydrochloride salt enhances its solubility in aqueous solutions, making it particularly useful in laboratory and industrial applications.

The 2-Cyclopropylbenzenemethanamine moiety is a critical building block in medicinal chemistry, often employed in the development of central nervous system (CNS) targeting drugs. Researchers have explored its potential in designing compounds that interact with neurotransmitter systems, which aligns with current trends in neuropharmacology and psychiatric drug development. Given the rising global focus on mental health and neurological disorders, this compound's role in drug discovery pipelines is increasingly relevant.

From a chemical perspective, 2-Cyclopropylbenzenemethanamine Hydrochloride exhibits notable stability under standard conditions, with a melting point range of 180-185°C. Its cyclopropyl group contributes to its conformational rigidity, which can influence the binding affinity of derived compounds to biological targets. This property is particularly valuable in structure-activity relationship (SAR) studies, a hot topic in modern drug design where researchers optimize molecular frameworks for enhanced efficacy and reduced side effects.

In the context of green chemistry and sustainable synthesis—a major focus in today's chemical industry—this compound's efficient production methods have been explored. Recent publications highlight innovative routes to 2-Cyclopropylbenzenemethanamine derivatives that minimize waste and energy consumption, addressing the growing demand for environmentally friendly synthetic protocols. These advancements resonate with the pharmaceutical industry's push toward green chemistry principles and sustainable manufacturing practices.

The analytical characterization of 2-Cyclopropylbenzenemethanamine Hydrochloride typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and identity, which are crucial for research and development applications. With the increasing adoption of quality by design (QbD) approaches in pharmaceutical manufacturing, rigorous analytical profiling of intermediates like this has become more important than ever.

Market-wise, the demand for 2-Cyclopropylbenzenemethanamine Hydrochloride has shown steady growth, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in CNS drug discovery. The compound's commercial availability from specialized chemical suppliers has expanded in recent years, reflecting its growing importance in medicinal chemistry. Industry reports suggest that the market for such pharmaceutical intermediates will continue to expand, driven by the ongoing need for novel therapeutic agents.

From a regulatory standpoint, 2-Cyclopropylbenzenemethanamine Hydrochloride is generally regarded as safe for research purposes when handled according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should always be used when working with this or any chemical substance. This aligns with the broader scientific community's emphasis on laboratory safety culture and responsible research practices.

In terms of storage and handling, 2-Cyclopropylbenzenemethanamine Hydrochloride should be kept in a cool, dry place, protected from light and moisture. These conditions help maintain the compound's stability over extended periods. Such storage recommendations are particularly important for research facilities that maintain chemical inventories and need to ensure long-term compound integrity for reproducible experimental results.

The scientific literature contains numerous references to 2-Cyclopropylbenzenemethanamine derivatives in patent applications and research publications, particularly in the context of GPCR-targeting compounds and neuroactive substances. This reflects the compound's versatility as a scaffold in drug discovery. Current trends in precision medicine and personalized therapeutics have further increased interest in such specialized building blocks that enable the creation of targeted molecular therapies.

Looking ahead, 2-Cyclopropylbenzenemethanamine Hydrochloride is poised to maintain its relevance in chemical research and pharmaceutical development. Its unique structural features continue to inspire novel synthetic applications, particularly in areas like fragment-based drug design and molecular hybridization strategies. As the scientific community addresses challenges like blood-brain barrier penetration and receptor subtype selectivity, compounds with this structural motif will likely play an important role in advancing therapeutic innovation.